Cas no 142-73-4 (Iminodiacetic acid)

• Product Name: Iminodiacetic acid
• CAS No: 142-73-4
• MF: C₄H₇NO₄
• MW: 133.102681398392
• MDL: MFCD00004280
• CID: 36504
• PubChem ID: 8897
• Update Time: 2026-03-09

Iminodiacetic acid Chemical and Physical Properties

Names and Identifiers

• Iminodiacetic Acid
• IDA
• DIGLYCINE
• DIGLYCOLAMIDIC ACID
• DIMETHYLAMINE DICARBOXYLIC ACID
• LABOTEST-BB LTBB000560
• n-(carboxymethyl)-glycine
• RARECHEM AL BO 0102
• 2,2’-iminobis-aceticaci
• 2,2’-iminodiaceticacid
• 2,2'-Iminodiacetic acid
• Acetic acid, 2,2'-iminobis-
• Acetic acid, iminodi-
• aminodiacetic
• Aminodiaceticacid
• Bis(carboxymethyl)amine
• diglycin
• Diglycollamic acid
• (R,S)-α-Amino-3-hydroxy-5-t-butyl-4-isoxazolepropionicacid
• 2,2'-Iminobisacetic acid
• 2-(carboxymethylamino)acetic acid
• 2,2'-Azanediyldiacetic acid
• IDA
• N-(CarboxyMethyl)glycine
• Hampshire
• usafdo-55
• diglykokoll
• IMinodiacetic
• iminodi-aceticaci
• USAF do-55
• Iminodiacetic Acid Diglycolamidic Acid
• Glycine, N-(carboxymethyl)-
• Aminodiacetic acid
• Diglycocoll
• Iminodiethanoic acid
• Iminobis(acetic acid)
• IMDA
• IDA (chelating agent)
• 2-[(carboxymethyl)amino]acetic acid
• Iminodiacetate
• Iminodi(acetic acid)
• IDA (VAN)
• NSC18467
• (carboxymethylamino)acetic acid
• DTXSID2027098
• Imino diacetic acid
• NCGC00260291-01
• CS-W013399
• 2,2'-Iminodiacetic Acid (Iminodiacetic Acid)
• 2,2'-Iminodiacetic acid;Glycine, N-(carboxymethyl)-
• FT-0627183
• InChI=1/C4H7NO4/c6-3(7)1-5-2-4(8)9/h5H,1-2H2,(H,6,7)(H,8,9
• NSC-18467
• Z104476528
• BRN 0878499
• DTXCID607098
• WLN: QV1M1VQ
• XQM2L81M8Z
• Iminodiacetic acid Sepharose(R), aqueous ethanol suspension
• BP-30074
• NS00079426
• SCHEMBL27023
• CAS-142-73-4
• IMINODIACETICACID
• I0006
• 2,2?-Iminodiacetic Acid (Iminodiacetic Acid)
• NSC 18467
• FT-0627182
• AKOS000119681
• MFCD00004280
• IMINODIACETIC ACID [MI]
• A807954
• BCP25963
• F2191-0256
• Acetic acid,2'-iminobis-
• CHEBI:24786
• D4A4EF63-9E5B-463B-B8EA-18B1C780931E
• IMINODIACETIC ACID [HSDB]
• C19911
• HSDB 2852
• EN300-20035
• EINECS 205-555-4
• imino-diacetic acid
• Iminodiacetic acid, purum, >=98.0% (T)
• UNII-XQM2L81M8Z
• Q-201234
• STR04454
• Tox21_202743
• CHEMBL461164
• Diglykokoll;Aminodiacetic acid
• HY-W012683
• FT-0627185
• Iminodiacetic acid Agarose, saline suspension
• Iminodiacetic acid, 98%
• RP10123
• 5-(2-METHYL-1,3-THIAZOL-4-YL)-2-THIOPHENECARBONYLCHLORIDE
• 142-73-4
• Q409357
• N-(carboxymethyl)- glycine
• DA-54283
• STL280498
• 3-Azapentanedioic acid
• BBL027454
• n(carboxymethyl)glycine
• 2,2'Iminodiacetic acid
• Glycine, N(carboxymethyl)
• Acetic acid, 2,2'iminobis
• 2-((carboxymethyl)amino)acetic acid
• 205-555-4
• imidodiacetic acid
• FI02709
• Acetic acid, iminodi
• Iminodiacetic acid

• MDL： MFCD00004280
• Inchi： 1S/C4H7NO4/c6-3(7)1-5-2-4(8)9/h5H,1-2H2,(H,6,7)(H,8,9)
• InChI Key： NBZBKCUXIYYUSX-UHFFFAOYSA-N
• SMILES： OC(CNCC(=O)O)=O
• BRN： 878499

Computed Properties

• Exact Mass: 133.03800
• Monoisotopic Mass: 133.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: White powder
• Density: 1.5325 (rough estimate)
• Melting Point: 243 °C (dec.) (lit.)
• Boiling Point: 245.59°C (rough estimate)
• Flash Point: 177.9 °C
• Refractive Index: 1.4540 (estimate)
• PH: 2.2-2.3 (H2O, 20℃)(saturated solution)
• Solubility: 42g/l
• Water Partition Coefficient: 2.43 g/100 mL (5 ºC)
• PSA: 86.63000
• LogP: -0.86390
• Sensitiveness: Sensitive to humidity
• pka: 2.98, 9.89(at 25℃)
• Merck: 4917
• Solubility: Soluble in water, insoluble in alcohol, acetone and ether.
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Iminodiacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：AI2975000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Iminodiacetic acid

Iminodiacetic Acid (CAS No. 142-73-4): A Comprehensive Overview

Iminodiacetic acid, with the chemical formula C₃H₄N₂O₄, is a versatile organic compound widely recognized for its significant applications in the field of chemistry and biochemistry. Its molecular structure, featuring two imine groups and two carboxylic acid functionalities, makes it a valuable intermediate in the synthesis of various complex molecules. This article provides an in-depth exploration of Iminodiacetic acid, emphasizing its chemical properties, industrial applications, and recent advancements in research.

The compound is characterized by its high solubility in water due to the presence of carboxylic acid groups, which facilitate hydrogen bonding with water molecules. This property is particularly advantageous in biochemical applications where aqueous environments are prevalent. Additionally, the imine groups contribute to its reactivity, allowing it to participate in a wide range of chemical reactions such as condensation, hydrolysis, and oxidation.

Iminodiacetic acid finds extensive use in the pharmaceutical industry as a building block for the synthesis of active pharmaceutical ingredients (APIs). Its ability to form stable complexes with metal ions makes it a valuable chelating agent. For instance, it has been utilized in the development of metal-organic frameworks (MOFs) and coordination polymers, which have garnered significant attention for their potential applications in drug delivery systems and catalysis.

In recent years, research has highlighted the role of Iminodiacetic acid in bioimaging and diagnostics. Its derivatives have been incorporated into probes that can selectively bind to specific biological targets, enabling high-resolution imaging of cellular processes. This capability has opened new avenues for understanding complex biological systems and developing targeted therapeutic strategies.

The compound's significance extends to environmental chemistry, where it serves as a key component in wastewater treatment processes. Its chelating properties help remove heavy metals from contaminated water sources by forming soluble complexes that can be easily precipitated or filtered out. This application aligns with global efforts to develop sustainable and efficient methods for environmental remediation.

Advances in synthetic chemistry have led to the development of novel derivatives of Iminodiacetic acid with enhanced properties. For example, researchers have synthesized N-substituted iminodiacetic acids that exhibit improved stability and bioavailability. These derivatives are being explored for their potential use in drug formulations, offering improved pharmacokinetic profiles compared to their parent compound.

The agrochemical sector has also benefited from the use of Iminodiacetic acid. Its derivatives have been incorporated into plant growth regulators and soil conditioners, enhancing nutrient uptake and stress tolerance in crops. This application underscores the compound's versatility beyond pharmaceuticals and environmental science.

Future research directions for Iminodiacetic acid include exploring its role in nanotechnology and materials science. The compound's ability to form stable complexes with metal ions makes it a promising candidate for designing novel nanomaterials with tailored properties. Such materials could find applications in electronics, energy storage, and advanced sensors.

In conclusion, Iminodiacetic acid (CAS No. 142-73-4) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties make it an indispensable tool in pharmaceutical synthesis, bioimaging, environmental remediation, and agrochemicals. As research continues to uncover new possibilities, the importance of this compound is set to grow further.